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Compound of Interest

Compound Name: Tetrahydrofuran-3,4-diol

Cat. No.: B1268618

Disclaimer: The toxicological properties of Tetrahydrofuran-3,4-diol have not been thoroughly
investigated.[1] This guide is based on available safety data and general laboratory safety
principles. A conservative approach to handling is strongly recommended.

Personal Protective Equipment (PPE)

Due to the limited specific data available for Tetrahydrofuran-3,4-diol, the selection of
Personal Protective Equipment (PPE) should be based on a thorough risk assessment and the
general guidance provided in the available Safety Data Sheet (SDS). The following table
summarizes the recommended PPE.
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PPE Category Recommended Equipment

Safety glasses with side-shields conforming to
) EN166, or tightly fitting safety goggles.[1] A face
Eye/Face Protection ) o )
shield (minimum 8-inch) should be worn where

splashing is possible.[2]

Chemical-resistant, impervious gloves.[3] A lab
Skin Protection coat, long pants, and closed-toe shoes are

mandatory.[2]

For nuisance exposures, a P95 (US) or P1 (EU
EN 143) particle respirator. For higher-level
protection, use OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator cartridges.[1]

Respiratory Protection

Note on Glove Selection: Specific glove breakthrough time data for Tetrahydrofuran-3,4-diol
is not available. It is crucial to consult with your preferred glove manufacturer to ensure the
gloves you plan on using are compatible with this chemical.[2] Always inspect gloves prior to
use and dispose of contaminated gloves in accordance with applicable laws and good

laboratory practices.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to minimize risk.

[EEN

. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated place away from incompatible materials.[1]

Keep the container tightly closed.[1]
2. Handling and Use:

All work with Tetrahydrofuran-3,4-diol should be conducted in a well-ventilated area,

preferably within a chemical fume hood.
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e Avoid contact with skin and eyes.[1]

¢ Avoid formation of dust and aerosols.[1]

o Use the smallest practical quantities for the experiment being performed.
e Wash hands thoroughly after handling and before breaks.[1]

3. Spill Management:

o Small Spills (<1 L): If you have the appropriate training and PPE, confine the spill using
absorbent material. Pick up and arrange disposal without creating dust. Sweep up and
shovel the material into a suitable, closed container for disposal.[1]

o Large Spills (>1 L): Evacuate the area immediately. Contact your institution's Environmental
Health and Safety (EHS) department and emergency services.

4. Disposal:

o Dispose of waste Tetrahydrofuran-3,4-diol and any contaminated materials (e.g., gloves,
absorbent pads) in a designated hazardous waste container.

e The waste container must be properly labeled.
e Do not let the product enter drains.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Exposure Response Workflow

In the event of an accidental exposure, immediate and appropriate action is critical. The
following diagram outlines the initial response steps.
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Exposure Event

Exposure Occurs

A A A A

Skin Contact Eye Contact Inhalation Ingestion

Immediate Response

Rinse mouth with water.

Wash with soap and

Rinse with plenty of water

for at least 15 minutes. Mo o el

plenty of water for at least 15 minutes.

Do NOT induce vomiting.

\ledical Attention
A

Seek immediate
medical attention.

Bring Safety Data Sheet
to the physician.

Click to download full resolution via product page

Caption: Workflow for immediate response to an exposure to Tetrahydrofuran-3,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Tetrahydrofuran-3,4-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268618#personal-protective-equipment-for-
handling-tetrahydrofuran-3-4-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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